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Compound of Interest

Compound Name: (6R)-FR054

Cat. No.: B15568375

Get Quote

CAS Number: 10378-06-0

This technical guide provides an in-depth overview of (6R)-FR054, a stereoisomer of the potent

Hexosamine Biosynthetic Pathway (HBP) inhibitor, FR054. This document is intended for

researchers, scientists, and professionals in drug development interested in the chemical

properties and biological context of this compound.

Introduction
(6R)-FR054 is the (6R)-diastereomer of FR054, a small molecule inhibitor of

Phosphoglucomutase 3 (PGM3), a critical enzyme in the Hexosamine Biosynthetic Pathway.

While the corresponding (6S)-isomer, FR054 (CAS: 35954-65-5), has been identified as a

potent inhibitor of PGM3 with significant anti-cancer effects, (6R)-FR054 is characterized as the

less active isomer. Due to its reduced biological activity, (6R)-FR054 serves as an important

negative control in experiments to ensure that the observed effects of the (6S)-isomer are

specific to the inhibition of PGM3 and not due to off-target effects.

Chemical and Physical Properties
The fundamental chemical and physical properties of (6R)-FR054 are summarized in the table

below. These properties are essential for its handling, formulation, and use in experimental

settings.
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Property Value Reference

CAS Number 10378-06-0 [1][2]

Molecular Formula C₁₄H₁₉NO₈ [1][2]

Molecular Weight 329.31 g/mol [1][2]

Exact Mass 329.1111 u [1][2]

IUPAC Name

(3aR,5R,6R,7R,7aR)-5-

(acetoxymethyl)-2-methyl-

3a,5,6,7,7a-hexahydro-4H-

pyrano[3,2-d]oxazole-6,7-diyl

diacetate

[1][2]

Canonical SMILES

CC1=N[C@H]2--INVALID-

LINK--

COC(=O)C)OC(=O)C">C@HO

C(=O)C

[1][2]

InChI Key
WZFQZRLQMXZMJA-

RGDJUOJXSA-N
[1][2]

Appearance
Semi-solid, waxy solid, or

viscous solid
[2]

Storage Conditions

Short term (days to weeks) at

0-4 °C; Long term (months to

years) at -20 °C. Should be

stored in a dry and dark

environment.

[1][2]

Purity Typically >98% [2]

Biological Context: The Hexosamine Biosynthetic
Pathway and PGM3
To understand the significance of (6R)-FR054 as a research tool, it is crucial to understand the

biological pathway its active isomer targets.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/2787408/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://pubmed.ncbi.nlm.nih.gov/30042162/
https://www.benchchem.com/product/b15568375/docs?utm_src=pdf-body#6r-fr054-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Hexosamine Biosynthetic Pathway (HBP) is a metabolic pathway that utilizes glucose to

produce UDP-N-acetylglucosamine (UDP-GlcNAc). UDP-GlcNAc is a vital building block for N-

linked and O-linked glycosylation of proteins and lipids, processes that are essential for proper

protein folding, stability, localization, and function.

PGM3 (Phosphoglucomutase 3), also known as N-acetylglucosamine-phosphate mutase, is a

key enzyme in the HBP. It catalyzes the conversion of N-acetylglucosamine-6-phosphate to N-

acetylglucosamine-1-phosphate. This step is critical for the subsequent synthesis of UDP-

GlcNAc.

Inhibition of PGM3 by the active (6S)-isomer, FR054, leads to a depletion of UDP-GlcNAc. This

has profound downstream effects, particularly in cancer cells which often exhibit an elevated

HBP flux to support their high rates of proliferation and survival.

Signaling Pathway of PGM3 Inhibition
The inhibition of PGM3 by FR054 disrupts cellular homeostasis, leading to Endoplasmic

Reticulum (ER) stress and the activation of the Unfolded Protein Response (UPR). The

following diagram illustrates this pathway.
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Hexosamine Biosynthetic Pathway (HBP)

Inhibitor

Downstream Effects

Glucose Fructose-6-P Glucosamine-6-P N-Acetylglucosamine-6-P PGM3 N-Acetylglucosamine-1-P UDP-GlcNAc Reduced N- & O-Glycosylation

(6S)-FR054
(Active Isomer)

Inhibition

ER Stress Unfolded Protein Response (UPR) Apoptosis

Unfolded Protein Response (UPR)

PGM3 Inhibition
by (6S)-FR054

Reduced Glycosylation

Accumulation of
Misfolded Proteins

ER Stress

PERK Pathway IRE1 Pathway ATF6 Pathway

Apoptosis

Prolonged Stress Prolonged Stress Prolonged Stress
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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